2-Amino-9-pentyl-9H-purin-6-yl hydrosulfide

• CAS RN: 24397-98-6
• Molecular Formula: C10H15N5S
• Molecular Weight: 237.33 g/mol
• IUPAC Name: 2-amino-9-pentyl-3H-purine-6-thione
• InChI: InChI=1S/C10H15N5S/c1-2-3-4-5-15-6-12-7-8(15)13-10(11)14-9(7)16/h6H,2-5H2,1H3,(H3,11,13,14,16)
• InChI Key: GKBUGVWFLBNNPA-UHFFFAOYSA-N
• SMILES: CCCCCN1C=NC2=C1NC(=NC2=S)N

Description

2-amino-9-pentyl-3H-purine-6-thione is a member of purines and a thiocarbonyl compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Derivatives : Research includes the synthesis of novel 2-amino-9-alkoxyalkylpurine derivatives with sulfur-containing substituents, which are structurally similar to 2-Amino-9-pentyl-9H-purin-6-yl hydrosulfide. These derivatives are synthesized through thionation and alkylation processes, and their structures are confirmed by spectroscopic data and X-ray diffraction analysis (Ikaunieks et al., 2006).

• Purine Derivatives Synthesis : The synthesis of glycoside analogs and related compounds from 9-amino-6-(methylthio)-9H-purine, a compound closely related to 2-Amino-9-pentyl-9H-purin-6-yl hydrosulfide, has been explored. These compounds were synthesized to investigate anticancer activity (Temple et al., 1975).

Biological and Medicinal Chemistry

• Immunobiological Activity : Studies on 2-amino-3-(purin-9-yl)propanoic acids, which share a similar structure with 2-Amino-9-pentyl-9H-purin-6-yl hydrosulfide, have shown that some derivatives significantly enhance the secretion of chemokines and augment NO biosynthesis, indicating potential immunostimulatory and immunomodulatory effects (Doláková et al., 2005).

Crystallography and Structural Analysis

• Crystal Structure Analysis : The crystal structures of N6-modified-amino acid nucleobase analogs, including adenine derivatives, have been reported. These studies provide insights into the structural characteristics and potential interactions of similar purine derivatives (García-Raso et al., 2020).

• Crystal Engineering with Purine Derivatives : Research on crystal engineering with modified purine ligands, like 2-(2-amino-9H-purin-9-yl) acetic acid, has been conducted. These studies explore the interaction of these ligands with transition metal ions, contributing to the understanding of the structural properties of purine derivatives (Mohapatra & Verma, 2016).